N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

• Molecular Formula: C20H27N3OS
• Molecular Weight: 357.5 g/mol
• IUPAC Name: N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C20H27N3OS/c24-18(20-10-14-6-15(11-20)8-16(7-14)12-20)21-19-23-22-17(25-19)9-13-4-2-1-3-5-13/h4,14-16H,1-3,5-12H2,(H,21,23,24)
• InChI Key: RTVHCJZMIIYFMV-UHFFFAOYSA-N
• SMILES: C1CCC(=CC1)CC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4

Description

N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide, also known as CXM-101, is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including neuroscience, cancer research, and drug discovery.

Mechanism of Action

The mechanism of action of N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide is not fully understood, but it is believed to interact with various molecular targets in cells. N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been shown to interact with ion channels, transporters, and enzymes, which may contribute to its neuroprotective and anti-cancer effects.
Biochemical and Physiological Effects:
N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the protection of neurons from damage, and the modulation of ion channels and transporters. These effects make N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide a promising compound for scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide in lab experiments is its high purity and yield, which makes it a reliable and consistent compound for research. Additionally, N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been shown to have a low toxicity profile, which makes it a safe option for use in lab experiments. However, one limitation of using N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide is its cost, as it can be expensive to synthesize.

Future Directions

There are several future directions for research involving N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide. One area of interest is the development of N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide derivatives, which may have improved efficacy and selectivity. Additionally, further research is needed to fully understand the mechanism of action of N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide and its potential use in various areas of scientific research. Finally, the development of new synthesis methods for N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide may lead to cost-effective and scalable production of this promising compound.

Synthesis Methods

The synthesis of N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide involves several steps, including the reaction of 1-adamantylamine and 2-chloro-5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazole, followed by the addition of a carboxylic acid to form the final product. The synthesis of N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been optimized to increase yield and purity, making it a viable option for scientific research.

Scientific Research Applications

N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been studied for its potential use in various areas of scientific research. In neuroscience, N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer treatments. Additionally, N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide has been studied for its potential use in drug discovery, as it has been shown to interact with various molecular targets.